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Cat. No.: B041361 Get Quote

Application Note AP-PSC-DEA-HCl-001

Introduction
The performance and stability of perovskite solar cells (PSCs) are intrinsically linked to the

quality of the perovskite crystalline film. Additive engineering has emerged as a crucial strategy

to modulate crystal growth, passivate defects, and enhance the overall power conversion

efficiency (PCE) and longevity of these devices. Among various additives, short-chain

alkylamine hydrochlorides have demonstrated significant potential in improving film morphology

and electronic properties. While specific literature on the use of diethylamine hydrochloride
(DEA-HCl) is limited, its structural similarity to other effective additives, such as ethylamine

hydrochloride (EACl) and methylammonium chloride (MACl), suggests its potential utility in

perovskite solar cell fabrication.

This document provides a detailed, albeit extrapolated, protocol for the incorporation of

diethylamine hydrochloride as a precursor additive in the fabrication of perovskite solar cells.

The methodologies and expected outcomes are based on established results from analogous

amine hydrochloride additives. The primary proposed roles of DEA-HCl include controlling

grain growth to form larger, more oriented crystals and passivating grain boundary defects,

which are critical for reducing non-radiative recombination and improving charge carrier

transport.
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Precursor Solution Preparation
A standard protocol for preparing a perovskite precursor solution with an alkylamine

hydrochloride additive is outlined below. The following formulation is for a typical

methylammonium lead iodide (MAPbI₃) perovskite, with the additive concentration being a key

variable for optimization.

Materials:

Lead(II) iodide (PbI₂)

Methylammonium iodide (MAI)

Diethylamine hydrochloride (DEA-HCl)

Anhydrous N,N-Dimethylformamide (DMF)

Anhydrous Dimethyl sulfoxide (DMSO)

Procedure:

In an inert atmosphere (e.g., a nitrogen-filled glovebox), dissolve PbI₂ and MAI in a co-

solvent of DMF and DMSO (typically in a 4:1 volume ratio) to achieve the desired molar

concentration of the perovskite precursor (e.g., 1.2 M).

Prepare a stock solution of DEA-HCl in the same DMF/DMSO co-solvent.

Add the DEA-HCl stock solution to the perovskite precursor solution to achieve the desired

final molar percentage of the additive. It is recommended to screen a range of

concentrations (e.g., 0 mol%, 5 mol%, 10 mol%, 15 mol%) relative to the lead iodide

concentration to determine the optimal loading.

Stir the final solution at room temperature for at least 2 hours, or at a slightly elevated

temperature (e.g., 60-70°C) to ensure complete dissolution of all components.

Before use, filter the precursor solution through a 0.22 µm or 0.45 µm PTFE syringe filter to

remove any particulates.
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Perovskite Film Deposition (Spin Coating)
The following is a typical two-step spin coating program for depositing the perovskite layer.

Parameters should be optimized based on the specific substrate and desired film thickness.

Procedure:

Clean the substrates (e.g., FTO-coated glass with an electron transport layer like SnO₂)

thoroughly using a sequence of detergents, deionized water, acetone, and isopropanol,

followed by UV-Ozone treatment.

Transfer the cleaned substrates into an inert atmosphere glovebox.

Dispense a sufficient volume (e.g., 40-100 µL) of the DEA-HCl-containing perovskite

precursor solution onto the center of the substrate.

Initiate a two-step spin coating program:

Step 1: A low-speed spin (e.g., 1000-2000 rpm) for 5-10 seconds to allow the solution to

spread evenly.

Step 2: A high-speed spin (e.g., 4000-6000 rpm) for 20-40 seconds to form a uniform thin

film.

During the high-speed step (typically 5-15 seconds before the end), dispense an anti-solvent

(e.g., 100-200 µL of chlorobenzene or toluene) onto the spinning substrate to induce rapid

crystallization.

Continue spinning for the remainder of the program to evaporate the residual solvent.

Annealing
Thermal annealing is a critical step to promote crystal growth and remove any remaining

solvent.

Procedure:
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Immediately after spin coating, transfer the substrate to a preheated hotplate within the inert

atmosphere.

Anneal the film at a temperature between 100°C and 150°C. The optimal temperature and

time are highly dependent on the perovskite composition and the presence of additives. A

typical starting point is 100°C for 10-30 minutes. A systematic optimization of both

parameters is recommended.

After annealing, allow the film to cool down to room temperature before proceeding with the

deposition of subsequent layers (e.g., hole transport layer and metal electrode).

Data Presentation
The following tables summarize the performance of perovskite solar cells fabricated with

analogous amine hydrochloride additives, which can serve as a benchmark for the expected

effects of DEA-HCl.

Table 1: Device Performance with Ethylamine Hydrochloride (EACl) Additive

Additive
Concentration
(mol%)

Voc (V) Jsc (mA/cm²) FF (%) PCE (%)

0 (Control) 1.08 22.8 75.1 18.42

Optimal EACl 1.12 23.5 80.1 21.07

Note: Data is generalized from literature on EACl additives and may not represent a single

specific study.

Table 2: Device Performance with Methylammonium Chloride (MACl) Additive
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Additive
Concentration
(mol%)

Voc (V) Jsc (mA/cm²) FF (%) PCE (%)

0 (Control) 1.00 20.93 79.48 16.72

10 1.14 24.71 83.64 23.61

Note: Data is generalized from literature on MACl additives and may not represent a single

specific study.[1]
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Caption: Experimental workflow for perovskite solar cell fabrication with DEA-HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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